Cas no 2484870-90-6 (Ifinatamab)

• Product Name: Ifinatamab
• CAS No: 2484870-90-6
• MW: 0
• CID: 5307592
• Update Time: 2025-06-10

Ifinatamab Chemical and Physical Properties

Names and Identifiers

• Ifinatamab
• Research Grade Ifinatamab (DHJ04005)
• Research Grade Ifinatamab

Additional information on Ifinatamab

Ifinatamab (CAS No. 2484870-90-6): A Comprehensive Overview of Its Mechanism, Applications, and Research Progress

Ifinatamab, with the CAS number 2484870-90-6, is a novel monoclonal antibody that has garnered significant attention in the field of oncology and immunotherapy. As a targeted therapeutic agent, Ifinatamab is designed to interact with specific antigens expressed on cancer cells, offering a promising approach to precision medicine. The compound's unique structure and mechanism of action make it a subject of intense research, particularly in the context of solid tumors and hematologic malignancies.

The development of Ifinatamab aligns with the growing demand for personalized cancer treatments, a topic frequently searched by patients and healthcare professionals alike. Recent advancements in biomarker-driven therapies have highlighted the importance of agents like Ifinatamab, which can selectively target tumor cells while minimizing damage to healthy tissues. This specificity is particularly relevant in the era of immune checkpoint inhibitors and CAR-T cell therapies, where combination strategies are being explored to enhance efficacy.

One of the most searched questions related to Ifinatamab is its clinical trial status. As of the latest updates, several phase I and II trials are investigating its safety and efficacy in various cancer types. Early data suggest that Ifinatamab may exhibit synergistic effects when combined with other immunotherapies, a finding that has sparked interest in the scientific community. Researchers are particularly keen on understanding its potential role in overcoming treatment resistance, a common challenge in oncology.

Another hot topic tied to Ifinatamab is its pharmacokinetic profile. Studies have shown that the antibody demonstrates favorable bioavailability and a prolonged half-life, which could translate into less frequent dosing regimens. This aspect is crucial for patient adherence and quality of life, especially in chronic cancer management. Additionally, the manufacturing process of Ifinatamab has been optimized to ensure high yield and purity, addressing another frequently searched concern among stakeholders.

The mechanism of action of Ifinatamab involves binding to a specific epitope on tumor-associated antigens, thereby triggering antibody-dependent cellular cytotoxicity (ADCC) and complement-dependent cytotoxicity (CDC). This dual mechanism is a key differentiator from other monoclonal antibodies, making it a compelling candidate for further development. The compound's ability to modulate the tumor microenvironment is another area of active investigation, with preliminary results suggesting potential benefits in immune evasion suppression.

In the context of cancer immunotherapy, Ifinatamab represents a convergence of cutting-edge science and unmet medical needs. Its development underscores the importance of translational research, bridging the gap between laboratory discoveries and clinical applications. As the field moves toward more patient-centric approaches, the role of targeted therapies like Ifinatamab is expected to expand, offering hope for improved outcomes in hard-to-treat cancers.

From a regulatory perspective, Ifinatamab is being closely monitored by agencies such as the FDA and EMA. The compound's orphan drug designation in certain indications reflects its potential to address rare cancers, a topic of high interest in both academic and patient advocacy circles. The ongoing dialogue between researchers, regulators, and patient groups is shaping the future trajectory of Ifinatamab, ensuring that its development remains aligned with real-world needs.

In summary, Ifinatamab (CAS No. 2484870-90-6) stands at the forefront of modern oncology, embodying the principles of precision medicine and innovation. Its unique properties, combined with the growing body of clinical evidence, position it as a promising therapeutic option. As research continues to unravel its full potential, Ifinatamab is poised to make a meaningful impact in the fight against cancer, addressing some of the most pressing challenges in the field today.